Cas no 3378-63-0 (3,5,5-trimethylhexan-1-amine)

3,5,5-trimethylhexan-1-amine structure
3,5,5-trimethylhexan-1-amine structure
Product Name:3,5,5-trimethylhexan-1-amine
CAS No:3378-63-0
MF:C9H21N
MW:143.26974272728
CID:1459743
PubChem ID:98149
Update Time:2025-04-20

3,5,5-trimethylhexan-1-amine Chemical and Physical Properties

Names and Identifiers

    • 3,5,5-trimethylhexan-1-amine
    • Hexylamine, 3,5,5-trimethyl-
    • 3,5,5-Trimethylhexylamine
    • 1-Hexanamine, 3,5,5-trimethyl-
    • NSC83152
    • 3,5-Trimethylhexylamine
    • AC1L3ZVI
    • Hexylamine,5,5-trimethyl-
    • NCIOpen2_001247
    • Hexylamine, 3,5,5-trimethyl-; 3,5,5-Trimethylhexylamine; 1-Hexanamine, 3,5,5-trimethyl-; NSC83152; 3,5-Trimethylhexylamine; AC1L3ZVI; Hexylamine,5,5-trimethyl-; NCIOpen2_001247;
    • DTXSID801309679
    • EINECS 222-177-5
    • NSC 83152
    • AI3-22315
    • SCHEMBL276734
    • 3,5,5-Trimethyl-1-hexanamine
    • 1-Amino-3,5-trimethylhexane
    • NS00048538
    • EN300-170580
    • 3378-63-0
    • 1-Hexanamine,5,5-trimethyl-
    • NSC-83152
    • 3,5,5-trimethyl-N-hexylamine
    • 1-Amino-3,5,5-trimethylhexane
    • 3,5,5-Trimethyl-1-hexanamine #
    • Inchi: 1S/C9H21N/c1-8(5-6-10)7-9(2,3)4/h8H,5-7,10H2,1-4H3
    • InChI Key: SIABJTQKCPDDKL-UHFFFAOYSA-N
    • SMILES: NCCC(C)CC(C)(C)C

Computed Properties

  • Exact Mass: 143.16753
  • Monoisotopic Mass: 143.167399674g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 4
  • Complexity: 81.2
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 26Ų

Experimental Properties

  • PSA: 26.02

3,5,5-trimethylhexan-1-amine Security Information

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Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
B536650-10mg
3,5,5-trimethylhexan-1-amine
3378-63-0
10mg
$ 50.00 2022-06-07
TRC
B536650-50mg
3,5,5-trimethylhexan-1-amine
3378-63-0
50mg
$ 185.00 2022-06-07
TRC
B536650-100mg
3,5,5-trimethylhexan-1-amine
3378-63-0
100mg
$ 295.00 2022-06-07
Enamine
EN300-170580-0.05g
3,5,5-trimethylhexan-1-amine
3378-63-0 95%
0.05g
$174.0 2023-09-20
Enamine
EN300-170580-0.1g
3,5,5-trimethylhexan-1-amine
3378-63-0 95%
0.1g
$257.0 2023-09-20
Enamine
EN300-170580-0.25g
3,5,5-trimethylhexan-1-amine
3378-63-0 95%
0.25g
$367.0 2023-09-20
Enamine
EN300-170580-0.5g
3,5,5-trimethylhexan-1-amine
3378-63-0 95%
0.5g
$579.0 2023-09-20
Enamine
EN300-170580-1.0g
3,5,5-trimethylhexan-1-amine
3378-63-0 95%
1g
$743.0 2023-06-04
Enamine
EN300-170580-2.5g
3,5,5-trimethylhexan-1-amine
3378-63-0 95%
2.5g
$1454.0 2023-09-20
Enamine
EN300-170580-5.0g
3,5,5-trimethylhexan-1-amine
3378-63-0 95%
5g
$2152.0 2023-06-04
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